Cas no 946849-80-5 (14-Oxa-8,9-dithia-5,12-diazapentadecanoic acid, 15-(9H-fluoren-9-yl)-4,13-dioxo-)

• Product Name: 14-Oxa-8,9-dithia-5,12-diazapentadecanoic acid, 15-(9H-fluoren-9-yl)-4,13-dioxo-
• CAS No: 946849-80-5
• MF: C₂₃H₂₆N₂O₅S₂
• MW: 474.592943668365
• CID: 6780271
• PubChem ID: 156594890
• Update Time: 2025-10-30

14-Oxa-8,9-dithia-5,12-diazapentadecanoic acid, 15-(9H-fluoren-9-yl)-4,13-dioxo- Chemical and Physical Properties

Names and Identifiers

• Fmoc-Cystamine-Suc
• DTXSID901136847
• 4-[2-[2-(9H-fluoren-9-ylmethoxycarbonylamino)ethyldisulfanyl]ethylamino]-4-oxobutanoic acid
• 15-(9H-Fluoren-9-yl)-4,13-dioxo-14-oxa-8,9-dithia-5,12-diazapentadecanoic acid
• 946849-80-5
• 14-Oxa-8,9-dithia-5,12-diazapentadecanoic acid, 15-(9H-fluoren-9-yl)-4,13-dioxo-
• E86093
• 1-(9H-FLUOREN-9-YL)-3,12-DIOXO-2-OXA-7,8-DITHIA-4,11-DIAZAPENTADECAN-15-OIC ACID

• Inchi： 1S/C23H26N2O5S2/c26-21(9-10-22(27)28)24-11-13-31-32-14-12-25-23(29)30-15-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,20H,9-15H2,(H,24,26)(H,25,29)(H,27,28)
• Inchi： InChI=1S/C23H26N2O5S2/c26-21(9-10-22(27)28)24-11-13-31-32-14-12-25-23(29)30-15-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,20H,9-15H2,(H,24,26)(H,25,29)(H,27,28)
• InChI Key： ZZVHJSFCBULMRE-UHFFFAOYSA-N
• SMILES： S(CCNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)SCCNC(CCC(=O)O)=O
• SMILES： C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NCCSSCCNC(=O)CCC(=O)O

Computed Properties

• Exact Mass: 474.12831428g/mol
• Monoisotopic Mass: 474.12831428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 13
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 155Ų

Additional information on 14-Oxa-8,9-dithia-5,12-diazapentadecanoic acid, 15-(9H-fluoren-9-yl)-4,13-dioxo-

Research Briefing on 14-Oxa-8,9-dithia-5,12-diazapentadecanoic acid, 15-(9H-fluoren-9-yl)-4,13-dioxo- (CAS: 946849-80-5)

In recent years, the compound 14-Oxa-8,9-dithia-5,12-diazapentadecanoic acid, 15-(9H-fluoren-9-yl)-4,13-dioxo- (CAS: 946849-80-5) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique heterocyclic structure and functional groups, has shown promising potential in various therapeutic applications. The presence of oxa- and dithia- moieties, combined with a fluorenyl group, suggests its utility in drug delivery systems, enzyme inhibition, and targeted therapy. This briefing aims to summarize the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 14-Oxa-8,9-dithia-5,12-diazapentadecanoic acid, 15-(9H-fluoren-9-yl)-4,13-dioxo- involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have optimized the synthetic pathway to improve yield and purity, which is critical for its application in drug development. The compound's structure has been confirmed using spectroscopic methods such as NMR and mass spectrometry, ensuring its identity and consistency across batches. Researchers have also explored its stability under various physiological conditions, which is essential for its potential use in vivo.

Biological evaluations of this compound have revealed its ability to interact with specific enzymes and cellular pathways. For instance, preliminary studies indicate that it may act as an inhibitor of certain proteases involved in inflammatory and oncogenic processes. The fluorenyl group is thought to enhance its binding affinity to target proteins, while the oxa- and dithia- moieties contribute to its stability and solubility. These properties make it a candidate for further investigation in diseases such as cancer and autoimmune disorders.

In addition to its therapeutic potential, 14-Oxa-8,9-dithia-5,12-diazapentadecanoic acid, 15-(9H-fluoren-9-yl)-4,13-dioxo- has been studied for its role in drug delivery systems. Its unique structure allows for conjugation with other therapeutic agents, facilitating targeted delivery to specific tissues or cells. This approach could minimize off-target effects and improve the efficacy of treatments. Recent in vitro and in vivo studies have demonstrated its ability to enhance the bioavailability of co-administered drugs, further supporting its utility in combination therapies.

Despite these promising findings, challenges remain in the development of this compound for clinical use. Issues such as potential toxicity, metabolic stability, and large-scale production need to be addressed. Ongoing research is focused on optimizing its pharmacokinetic and pharmacodynamic properties to ensure its safety and effectiveness. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation from the laboratory to the clinic.

In conclusion, 14-Oxa-8,9-dithia-5,12-diazapentadecanoic acid, 15-(9H-fluoren-9-yl)-4,13-dioxo- (CAS: 946849-80-5) represents a promising candidate in the field of chemical biology and medicinal chemistry. Its unique structural features and biological activities make it a valuable subject for further research. As studies progress, this compound may pave the way for novel therapeutic strategies and drug delivery systems, addressing unmet medical needs in various diseases.